4-Methoxy-6-(3-methylpiperazin-1-yl)-2-(methylthio)pyrimidine hydrochloride
Overview
Description
Scientific Research Applications
Antitumor Activity
Research has explored the antitumor properties of compounds related to 4-Methoxy-6-(3-methylpiperazin-1-yl)-2-(methylthio)pyrimidine hydrochloride. For instance, Grigoryan et al. (2008) synthesized a series of pyrimidine derivatives, evaluating their antitumor properties. These compounds show potential in cancer research due to their unique structural and chemical properties (Grigoryan et al., 2008).
Histamine H4 Receptor Ligands
Another application lies in the development of histamine H4 receptor ligands. Altenbach et al. (2008) conducted structure-activity studies on a series of 2-aminopyrimidines, optimizing the potency and exploring their anti-inflammatory and antinociceptive activities. This suggests potential use in pain management and inflammation control (Altenbach et al., 2008).
Synthesis of Pyrimidine Derivatives
The chemical synthesis of pyrimidine derivatives, including those similar to 4-Methoxy-6-(3-methylpiperazin-1-yl)-2-(methylthio)pyrimidine hydrochloride, is another notable application. Sweidan et al. (2020) described the synthesis of pyrazolo[1,5-α]pyrimidine and triazolo[1,5-α]pyrimidine, highlighting the versatility and potential utility of these compounds in various chemical and pharmacological fields (Sweidan et al., 2020).
Antiviral Activity
Studies have also investigated the antiviral properties of related pyrimidine analogues. Saxena et al. (1990) synthesized various pyrazolo[3,4-d]pyrimidine analogues, examining their activity against viruses like human cytomegalovirus and herpes simplex virus type 1. This research provides insights into the potential antiviral applications of pyrimidine derivatives (Saxena et al., 1990).
Antiemetic Properties
A study by Mattioda et al. (1975) on a series of 4-piperazinopyrimidines revealed compounds with antiemetic, tranquilizing, and analgesic properties. This demonstrates the potential of pyrimidine derivatives in the development of new therapeutic agents (Mattioda et al., 1975).
properties
IUPAC Name |
4-methoxy-6-(3-methylpiperazin-1-yl)-2-methylsulfanylpyrimidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4OS.ClH/c1-8-7-15(5-4-12-8)9-6-10(16-2)14-11(13-9)17-3;/h6,8,12H,4-5,7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIQIKJXKFVURG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2=CC(=NC(=N2)SC)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.81 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1353980-29-6 |
Source
|
| Record name | Pyrimidine, 4-methoxy-6-(3-methyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353980-29-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl {[1-oxetan-3-yl)piperidin-4-yl]methyl}carbamate](/img/structure/B3027603.png)
